1-(4-Cyanophenyl)piperidine-4-carbohydrazide
Description
1-(4-Cyanophenyl)piperidine-4-carbohydrazide (1-CPPC) is an organic compound that is commonly used as a reagent in scientific research. It has a wide range of applications in biochemistry, pharmacology, and other fields of study. This compound is a versatile reagent that can be used in a variety of ways, including as a catalyst, a substrate, and a ligand.
Scientific Research Applications
Medicinal Chemistry Applications
Acetylcholinesterase and Butyrylcholinesterase Inhibition : Derivatives of piperidine-4-carbohydrazide have been synthesized and evaluated for their enzyme inhibition activities against acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), enzymes implicated in neurodegenerative disorders such as Alzheimer's disease. Molecular docking studies have further confirmed the potential of these compounds as significant inhibitors, providing a foundation for the development of new therapeutic agents (Khalid, Rehman, & Abbasi, 2014).
Antibacterial Activity : The antibacterial efficacy of N-substituted derivatives of piperidine-4-carbohydrazide was investigated, showcasing moderate to potent activity against both Gram-negative and Gram-positive bacteria. This research opens avenues for developing new antibacterial agents leveraging the structural framework of piperidine-4-carbohydrazide (Khalid et al., 2016).
Anticancer Potential : Piperidine-4-carboxylic acid ethyl ester-appended 1,3,4-oxadiazole hybrids have been synthesized and evaluated as anticancer agents. Certain derivatives demonstrated low IC50 values, indicating strong anticancer activities relative to doxorubicin, a commonly used chemotherapy drug. This highlights the potential of piperidine-4-carbohydrazide derivatives in cancer treatment (Rehman et al., 2018).
Material Science Applications
- Matrix-assisted Laser Desorption/Ionization Time-of-Flight Mass Spectrometry (MALDI-TOF-MS) : A derivatization method using a compound structurally related to 1-(4-Cyanophenyl)piperidine-4-carbohydrazide was developed for the sensitive determination of oligosaccharides by MALDI-TOF-MS. This technique enhances the sensitivity of mass spectrometric detection of oligosaccharides, which is crucial for biological and analytical applications (Han et al., 2010).
properties
IUPAC Name |
1-(4-cyanophenyl)piperidine-4-carbohydrazide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16N4O/c14-9-10-1-3-12(4-2-10)17-7-5-11(6-8-17)13(18)16-15/h1-4,11H,5-8,15H2,(H,16,18) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RGOGBQRLKKDOHU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C(=O)NN)C2=CC=C(C=C2)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16N4O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40381486 |
Source
|
| Record name | 1-(4-Cyanophenyl)piperidine-4-carbohydrazide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40381486 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
244.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
352018-91-8 |
Source
|
| Record name | 1-(4-Cyanophenyl)-4-piperidinecarboxylic acid hydrazide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=352018-91-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-(4-Cyanophenyl)piperidine-4-carbohydrazide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40381486 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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